![molecular formula C17H17N3O4 B4846361 N-[2-(4-morpholinyl)phenyl]-3-nitrobenzamide](/img/structure/B4846361.png)
N-[2-(4-morpholinyl)phenyl]-3-nitrobenzamide
Overview
Description
N-[2-(4-morpholinyl)phenyl]-3-nitrobenzamide, commonly known as MNBA, is a chemical compound with potential applications in scientific research. It is a small molecule inhibitor that has been studied for its effects on various biological processes, including cancer cell growth and inflammation.
Mechanism of Action
MNBA works by inhibiting the activity of certain enzymes, including histone deacetylases (HDACs) and matrix metalloproteinases (MMPs). HDACs are involved in the regulation of gene expression, while MMPs are involved in the breakdown of extracellular matrix proteins. By inhibiting these enzymes, MNBA can disrupt various biological processes and potentially prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
MNBA has been shown to have a variety of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis (programmed cell death), and inhibition of angiogenesis (the formation of new blood vessels). It has also been shown to reduce inflammation by inhibiting the production of certain cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using MNBA in lab experiments is that it is a small molecule inhibitor that can be easily synthesized and purified. It also has the potential to be used in combination with other drugs to enhance their effects. However, one limitation is that MNBA has not yet been extensively studied in vivo, and its safety and efficacy in humans are not yet fully understood.
Future Directions
There are several potential future directions for research on MNBA. One area of interest is its potential as an anti-cancer agent, particularly in combination with other drugs. Another area of interest is its potential as an anti-inflammatory agent, which could have applications in the treatment of various inflammatory diseases. Additionally, further studies are needed to fully understand the safety and efficacy of MNBA in humans.
Scientific Research Applications
MNBA has been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of certain cancer cells. It has also been studied for its anti-inflammatory properties, as it can inhibit the production of certain cytokines that are involved in the inflammatory response.
properties
IUPAC Name |
N-(2-morpholin-4-ylphenyl)-3-nitrobenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O4/c21-17(13-4-3-5-14(12-13)20(22)23)18-15-6-1-2-7-16(15)19-8-10-24-11-9-19/h1-7,12H,8-11H2,(H,18,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLJLNIVXUPAMTC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC=CC=C2NC(=O)C3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(4-morpholinyl)phenyl]-3-nitrobenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.